Cas no 100-70-9 (pyridine-2-carbonitrile)

pyridine-2-carbonitrile Properties

Names and Identifiers

• Picolinonitrile
• 2-PICOLINONITRILE
• 2-PYRIDINECARBONITRILE
• CYANOPYRIDINE(2-)
• PICOLINIC ACID NITRILE
• PYRIDINE-2-CARBONITRILE
• TIMTEC-BB SBB008920
• 2-pyridinecarboxylicacid,nitrile
• 2-Pyridyl nitrile
• Pyridin-2-Carbonitril
• 2-Pyridinrcarbonitrile
• 2-Cyanopyridine,&gt
• picolylnitrile
• 2-Cyanopyridine, Picolinonitrile
• 2-Cyanopyridine
• 2 cyanopyrimide
• 2-cyano-pyridine
• 2-pyridyl-acetonitrile
• pyridinecarbonitrile
• NSC 59697
• 2-pyridylnitrile
• AKOS BBS-00004280
• cyanopyridine
• 2-Pyridinecarboxylic acid, nitrile
• 2-cyano pyridine
• WHR1DPG7YS
• FFNVQNRYTPFDDP-UHFFFAOYSA-N
• DSSTox_CID_1843
• DSSTox_RID_76362
• DSSTox_GSID_21843
• pyridine nitrile
• pyridine-2-carbonitrile
• AM81275
• 2-picolinonitrile
• DTXSID9021843
• .ALPHA.-CYANOPYRIDINE
• FT-0612120
• Pyridinecarbonitrile
• Tox21_302832
• 100-70-9
• NCGC00256474-01
• NS00022996
• Picolinic acid nitrile
• Tox21_201343
• BP-24096
• 29386-66-1
• InChI=1/C6H4N2/c7-5-6-3-1-2-4-8-6/h1-4
• CS-W020084
• HSDB 5338
• C02221
• 2-Pyridinecarbonitrile, purum, >=98.0% (GC)
• NSC59697
• 2-PYRIDYL CYANIDE
• A16220
• 2-CYANOPYRIDINE-D4
• D77869
• SCHEMBL148839
• DTXCID101843
• CHEMBL3185861
• 2-PYRIDYL NITRILE [HSDB]
• 2-AZABENZONITRILE
• MFCD00006218
• 2-Cyanopyridine 2-Pyridinecarbonitrile
• A-Cyanopyridine
• NCGC00258895-01
• W-108945
• 2-pyridinenitrile
• AKOS000119206
• CHEBI:27837
• 2-Pyridinecarbonitrile, 99%
• 2-cyanopyridine;2-pyridinecarbonitrile
• AC-2441
• EN300-18317
• Q27103368
• CAS-100-70-9
• inverted exclamation mark-CYANOPYRIDINE
• FG-0466
• NCGC00249029-01
• EINECS 202-880-3
• 1219795-17-1
• BCP25789
• NSC-59697
• BP-12327
• 2-pyridine carbonitrile
• UNII-WHR1DPG7YS
• F0001-0025
• Pyridine-2-carbonitrile
• 2-Cyanopyridine,99%
• pyridine, 2-cyano-
• SY001165
• STL146673
• 2-Pyridinecarbonitrile
• PICOLINONITRILE
• 2-CYANOPYRIDINE
• +Expand

• MDL： MFCD00006218
• InChIKey： FFNVQNRYTPFDDP-UHFFFAOYSA-N
• Inchi： 1S/C6H4N2/c7-5-6-3-1-2-4-8-6/h1-4H
• SMILES： N1=C([H])C([H])=C([H])C([H])=C1C#N
• BRN： 107710

Computed Properties

• Exact Mass: 104.03700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 104.037448
• Heavy Atom Count: 8
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.7

Experimental Properties

• LogP: 0.95328
• PSA: 36.68000
• Refractive Index: n20/D 1.529(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 225°C(lit.)
• Melting Point: 24-27 °C (lit.)
• Flash Point: Fahrenheit: 192.2 ° f
  Celsius: 89 ° c
  
• Solubility: 67g/l
• Color/Form: White to yellowish crystals at low temperature
• PH: 8.4 (100g/l, H2O)
• Solubility: Insoluble in water
• Sensitiveness: Sensitive to air
• Density: 1.081 g/mL at 25 °C(lit.)

pyridine-2-carbonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

pyridine-2-carbonitrile Customs Data

• HS CODE：2933399010
• Customs Data：

  China Customs Code:

  2933399011

  Summary:

  HS: 2933399011. picolinonitrile. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tarrif:6.5%. general tariff:20.0%

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